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Cat. No.: B15552070
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: While this guide aims to provide a comprehensive overview of D-Sphingosine
sulfate, the available scientific literature predominantly focuses on its non-sulfated form, D-
erythro-sphingosine. Consequently, much of the detailed experimental and signaling pathway
information presented herein pertains to D-erythro-sphingosine. Specific data for D-
Sphingosine sulfate is limited, and this document reflects the current state of available
research.

Core Structure and Properties

D-Sphingosine is an 18-carbon amino alcohol that forms the backbone of sphingolipids, a class
of lipids crucial for cell membrane structure and signaling. The "D-erythro" configuration
specifies the stereochemistry at the C2 and C3 positions of the sphingoid base. D-
Sphingosine sulfate is the salt form, where the amino group of sphingosine is protonated and
forms an ionic bond with a sulfate anion.

Physicochemical Properties
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The following tables summarize the known quantitative data for D-erythro-sphingosine. Data for
D-Sphingosine sulfate is sparse, but some general properties are included where available.

Table 1: General and Physicochemical Properties of D-erythro-Sphingosine and D-
Sphingosine sulfate

D-erythro- D-Sphingosine
Property . . Source(s)

Sphingosine sulfate

(2S,3R,4E)-2-Amino- ) )

] D-erythro-Sphingosine
Synonyms 4-octadecene-1,3-diol, [1]
] ] (sulfate) salt

4-Sphingenine
CAS Number 123-78-4 56607-20-6 [1][2]
Molecular Formula C1sH37NO2 C36H74N204-H2S04 [2]
Molecular Weight 299.49 g/mol 697.06 g/mol [2]
Physical State Solid, powder Solid [1]
Melting Point 67 °C Not available [1]

N _ . 429.8 °C at 760
Boiling Point Not available [2]
mmHg
Soluble in ethanol, .
Soluble in
. DMSO, methanol, o

Solubility acetonitrile:methanol [3]

chloroform. Insoluble

: (9:1)

in water.
pKa (Strongest Acidic)  14.12 Not available [4]
pKa (Strongest Basic)  9.23 Not available [4]

Antimicrobial Properties

D-sphingosine has demonstrated significant antimicrobial activity against a range of
microorganisms. The following table presents minimum inhibitory concentration (MIC) and
minimum bactericidal concentration (MBC) values. Specific data for D-Sphingosine sulfate is
not readily available.
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Table 2: Antimicrobial Activity of D-Sphingosine

Microorganism MIC (pg/mL) MBC (ug/mL) Source(s)
Staphylococcus 0.3 - 19.6 (effective at 5176]
aureus 6.25 pg/ml)
Streptococcus .

- (active) [5]
pyogenes
Micrococcus luteus - (active) [5]
Propionibacterium _

- (active) [5]
acnes
Brevibacterium ]

] o - (active) [5]
epidermidis
Candida albicans - (active) [5]
Pseudomonas > 500 (moderately 5]
aeruginosa active)
Escherichia coli 0.7-15.6 > 500 (ineffective) [5]
Serratia marcescens > 500 (ineffective) [5]
Fusobacterium
0.7-15.6

nucleatum

Biological Roles and Signaling Pathways

D-sphingosine and its metabolites are key players in various cellular processes, including
apoptosis, cell proliferation, and inflammation. The balance between sphingosine, ceramide,
and sphingosine-1-phosphate (S1P) is often referred to as the "sphingolipid rheostat,” which
determines cell fate. It is important to note that the direct signaling roles of D-Sphingosine
sulfate are not well-characterized, and the following pathways primarily describe the actions of
D-erythro-sphingosine.

Apoptosis Signaling
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D-sphingosine is a pro-apoptotic molecule that can induce programmed cell death in various
cell types. One of the key mechanisms involves the activation of caspases through the
mitochondrial pathway.
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D-Sphingosine induced apoptosis pathway.
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Inhibition of Protein Kinase C (PKC)

D-sphingosine is a known inhibitor of Protein Kinase C (PKC), a family of enzymes involved in
controlling the function of other proteins through phosphorylation. This inhibition is a key aspect

of its role in signal transduction.

Cell Membrane

Diacylglycerol (DAG) activates

Phosphatidylserine (PS) actlvali> Protein Kinase C (PKC) PNosp Protein Substrate Phosphorylated Substrate Cellular Response

D-Sphingosine inhibits
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Inhibition of Protein Kinase C by D-Sphingosine.

Experimental Protocols

Detailed experimental protocols specifically for D-Sphingosine sulfate are not widely available
in the public domain. The following sections provide generalized methodologies for the
synthesis and analysis of D-sphingosine, which may serve as a starting point for developing

protocols for the sulfate derivative.

Synthesis of D-erythro-Sphingosine
A common route for the synthesis of D-erythro-sphingosine involves the use of a cyclic sulfate

intermediate from D-ribo-phytosphingosine.
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D-ribo-Phytosphingosine D-erythro-Sphingosine

Protection of amino and hydroxyl groups }—» on Olefin formation Deprotection

Click to download full resolution via product page
General workflow for the synthesis of D-erythro-sphingosine.

Methodology Outline:

o Protection: The amino and primary hydroxyl groups of commercially available D-ribo-
phytosphingosine are protected.

o Cyclic Sulfate Formation: The vicinal diol at C3 and C4 is reacted with a sulfating agent (e.g.,
thionyl chloride followed by oxidation) to form a cyclic sulfate.

o Elimination: Treatment of the cyclic sulfate with a base induces an elimination reaction to
form the trans-double bond between C4 and C5.

Deprotection: The protecting groups are removed to yield D-erythro-sphingosine.

Note: This is a generalized outline. Specific reagents, reaction conditions, and purification steps
would need to be optimized based on literature procedures for sphingosine synthesis.

Analytical Methods

High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the
primary method for the analysis and quantification of sphingolipids.

3.2.1. HPLC-MS/MS Analysis Workflow
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General workflow for HPLC-MS/MS analysis of sphingolipids.
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Methodology Outline:

Lipid Extraction: Sphingolipids are extracted from the biological matrix using a suitable
solvent system (e.g., chloroform/methanol).

Derivatization (Optional): To improve chromatographic separation or ionization efficiency,
sphingosines can be derivatized.

HPLC Separation: The extracted lipids are separated on a reversed-phase C18 column
using a gradient elution.

Mass Spectrometry Detection: The separated lipids are ionized using electrospray ionization
(ESI) and detected by a tandem mass spectrometer operating in multiple reaction monitoring
(MRM) mode for high selectivity and sensitivity.

Quantification: The concentration of D-sphingosine is determined by comparing its peak area
to that of a known amount of an internal standard.

Note: Specific column dimensions, mobile phases, gradient programs, and MS parameters

need to be optimized for the specific application.

Role in Drug Development

The involvement of sphingolipids in critical cellular pathways has made them attractive targets

for drug development.

Antimicrobial Agents: The inherent antimicrobial properties of sphingosine suggest its
potential as a therapeutic agent for various infections.

Cancer Therapy: As a pro-apoptotic molecule, D-sphingosine and its analogs are being
investigated for their potential to induce cell death in cancer cells.

Inflammation and Autoimmune Diseases: Modulation of sphingolipid signaling pathways is a
promising strategy for the treatment of inflammatory and autoimmune disorders.

Further research is needed to fully elucidate the therapeutic potential of D-Sphingosine

sulfate and to develop specific and effective drugs targeting these pathways.
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Conclusion

D-Sphingosine is a bioactive lipid with well-established roles in regulating fundamental cellular
processes. Its pro-apoptotic and antimicrobial properties, along with its ability to inhibit protein
kinase C, make it a significant molecule in cell biology and a potential target for therapeutic
intervention. While D-Sphingosine sulfate is commercially available and used in research, a
comprehensive understanding of its specific biological activities and signaling pathways,
distinct from its non-sulfated counterpart, remains an area for future investigation. The
methodologies and data presented in this guide for D-erythro-sphingosine provide a solid
foundation for researchers and drug development professionals to explore the intriguing world
of sphingolipid biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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